molecular formula C49H70D8O13P · NH4 B1163581 PtdIns-(1-arachidonoyl, 2-arachidonoyl-d8) (ammonium salt)

PtdIns-(1-arachidonoyl, 2-arachidonoyl-d8) (ammonium salt)

Cat. No. B1163581
M. Wt: 932.2
InChI Key: QDEKHAQSZLEXCD-NOQPQGTPSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

PtdIns-(1-arachidonoyl, 2-arachidonoyl-d8) is used as an internal standard for the quantification of PtdIns-(1-arachidonoyl, 2-arachidonoyl) by stable isotope dilution MS. The accuracy of the sample weight in this vial is between 5% over and 2% under the amount shown on the vial. If better precision is required, the deuterated standard should be quantitated against a more precisely weighed unlabeled standard by constructing a standard curve of peak intensity ratios (deuterated versus unlabeled).The phosphatidylinositols (PtdIns) represent a small percentage of total membrane phospholipids. However, they play a critical role in the generation and transmission of cellular signals. PtdIns-(1-arachidonoyl, 2-arachidonoyl-d8) (sodium salt) is a synthetic analog of natural PtdIns featuring deuterated C20:4 fatty acids at the sn-2 position. This synthetic standard compound contains the same inositol and diacyl glycerol (DAG) stereochemistry as that of the natural compound.

Scientific Research Applications

Accumulation and Metabolism in Different Organisms

  • Phosphatidylinositol (PtdIns) in mammals and marine fish like yellowtail (Seriola quinqueradiata) is primarily composed of 1-stearoyl-2-arachidonoyl species. In yellowtail, arachidonic acid is incorporated into PtdIns more effectively compared to other fatty acids, highlighting its physiological significance not only in mammals but also in fish species (Tanaka et al., 2003).

Molecular Specificity in Mammalian Cells

  • In mammalian cells, PtdIns is enriched in sn-1-stearoyl 2-arachidonoyl species, the precursor of phosphatidylinositol 4,5-bisphosphate. The molecular species of PtdIns synthesized by mouse tissues in vivo were analyzed, suggesting selective transport between membranes and/or hydrolysis as regulatory mechanisms for PtdIns compositions (Postle et al., 2004).

Impact of Ethanol on PtdIns in Pancreas

  • In rats fed an ethanol-containing diet, the content of arachidonoyl species of phosphatidylinositol phosphates in the pancreas decreased, indicating changes in PtdIns due to ethanol consumption (Cronholm et al., 1992).

Influence on Human Neuroblastoma Cells

  • In human neuroblastoma cells, arachidonic acid enhanced the incorporation of stearic acid into PtdIns, suggesting a mechanism for achieving the 1-stearoyl-2-arachidonoyl configuration in PtdIns (Pacini et al., 2004).

Synthesis of Naturally Occurring PtdIns and Diastereoisomers

  • The chemical synthesis of naturally occurring phosphatidylinositol 3,4,5-trisphosphate [PtdIns(3,4,5)P3], with stearic and arachidonic acid, and its diastereoisomers was described, contributing to the understanding of PtdIns structure and function (Gaffney & Reese, 2001).

properties

Molecular Formula

C49H70D8O13P · NH4

Molecular Weight

932.2

InChI

InChI=1S/C49H79O13P.H3N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-42(50)59-39-41(40-60-63(57,58)62-49-47(55)45(53)44(52)46(54)48(49)56)61-43(51)38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h11-14,17-20,23-26,29-32,41,44-49,52-56H,

InChI Key

QDEKHAQSZLEXCD-NOQPQGTPSA-N

SMILES

O[C@@H]1[C@@H](O)[C@@H](O)[C@@H](OP([O-])(OC[C@H](OC(CCC/C([2H])=C([2H])C/C([2H])=C([2H])C/C([2H])=C([2H])C/C([2H])=C([2H])CCCCC)=O)COC(CCC/C=CC/C=CC/C=CC/C=CCCCCC)=O)=O)[C@H](O)[C@H]1O.[NH4+]

synonyms

1-(1-(5Z,8Z,11Z,14Z)-eicosatetraenoyl-2R-(5Z,8Z,11Z,14Z)-eicosatetraenoyl-5,6,8,9,11,12,14,15-d8-phosphatidyl)inositol, monoammonium salt

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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PtdIns-(1-arachidonoyl, 2-arachidonoyl-d8) (ammonium salt)
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PtdIns-(1-arachidonoyl, 2-arachidonoyl-d8) (ammonium salt)
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PtdIns-(1-arachidonoyl, 2-arachidonoyl-d8) (ammonium salt)
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PtdIns-(1-arachidonoyl, 2-arachidonoyl-d8) (ammonium salt)
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PtdIns-(1-arachidonoyl, 2-arachidonoyl-d8) (ammonium salt)
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PtdIns-(1-arachidonoyl, 2-arachidonoyl-d8) (ammonium salt)

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